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Compound of Interest

Compound Name: Bis(4-allyloxyphenyl)sulfone

Cat. No.: B1331198 Get Quote

In the landscape of high-performance materials, the demand for polymers capable of

withstanding extreme thermal and chemical environments is ever-present. This guide provides

a comparative analysis of Bis(4-allyloxyphenyl)sulfone, a thermosetting monomer, against

established commercial high-temperature thermoplastic polymers: Polyetherimide (PEI),

Polyether Ether Ketone (PEEK), and Polyphenylene Sulfide (PPS). This document is intended

for researchers, scientists, and professionals in drug development and other advanced fields

who require materials with exceptional performance characteristics.

Introduction to Bis(4-allyloxyphenyl)sulfone
Bis(4-allyloxyphenyl)sulfone is a monomer featuring a rigid sulfone group, which imparts

high thermal stability and chemical resistance, and two terminal allyl groups. These allyl

functionalities allow for thermal or radical-initiated crosslinking, forming a rigid, three-

dimensional thermoset polymer network. This crosslinked structure is anticipated to offer

excellent dimensional stability and resistance to creep at elevated temperatures. While

comprehensive experimental data for the fully cured polymer is not widely available in public

literature, its chemical structure suggests performance characteristics that could be competitive

with leading high-temperature thermoplastics.
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The following table summarizes the key performance indicators for the cured Bis(4-
allyloxyphenyl)sulfone thermoset and its commercial thermoplastic counterparts. It is critical

to note that the data for Bis(4-allyloxyphenyl)sulfone is estimated based on the known

properties of analogous polysulfone and allyl-based thermoset systems, as comprehensive

experimental data is not readily available.
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Property

Cured Bis(4-
allyloxyphenyl
)sulfone
(Estimated)

Polyetherimide
(PEI)

Polyether
Ether Ketone
(PEEK)

Polyphenylene
Sulfide (PPS)

Thermal

Properties

Glass Transition

Temperature (Tg)
~230 - 260 °C 217 °C[1][2] 143 °C[3][4] 90 - 110 °C[5][6]

Heat Deflection

Temperature

(HDT) @ 1.8

MPa

~220 - 250 °C 200 °C[1] 152 °C 135 °C

Continuous

Service

Temperature

~200 - 240 °C 170 °C[7] 250 °C[4] 220 °C

Melting Point

(Tm)

Amorphous

(Thermoset)
Amorphous 343 °C[3][4] 280 °C[5][8]

Mechanical

Properties

Tensile Strength ~80 - 110 MPa 105 MPa 90 - 100 MPa[4] 65 MPa

Tensile Modulus ~3.0 - 4.0 GPa 3.2 GPa 3.6 GPa[4] 3.3 GPa

Flexural Strength ~120 - 160 MPa 145 MPa 140 - 170 MPa 100 MPa

Flexural Modulus ~3.5 - 4.5 GPa 3.3 GPa 4.1 GPa 3.8 GPa

Physical &

Chemical

Properties

Density
~1.30 - 1.35

g/cm³
1.27 g/cm³[2] 1.32 g/cm³ 1.35 g/cm³

Water Absorption

(24h)
< 0.2% 0.25% 0.5% 0.02%
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Chemical

Resistance

Excellent

(crosslinked)
Good[1] Excellent[9] Excellent[8][10]

Flammability

(UL94)
V-0 (expected) V-0[1] V-0[9] V-0

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the comparison table.

These standardized tests are crucial for obtaining reliable and comparable data for polymer

properties.

Thermal Analysis
Glass Transition Temperature (Tg) and Melting Point (Tm) - ASTM D3418 / ISO 11357-2:

Principle: Differential Scanning Calorimetry (DSC) is used to measure the temperatures

and heat flows associated with transitions in materials as a function of time and

temperature in a controlled atmosphere.

Procedure: A small sample (5-10 mg) of the polymer is heated in a DSC instrument at a

controlled rate (e.g., 10°C/min or 20°C/min) under a nitrogen atmosphere.[11] The heat

flow to the sample is compared to an empty reference pan. The glass transition is

observed as a step change in the heat flow, while melting is an endothermic peak.

Decomposition Temperature - ASTM D3884 / ISO 11358:

Principle: Thermogravimetric Analysis (TGA) measures the change in mass of a sample as

a function of temperature or time in a controlled atmosphere.

Procedure: A sample of the polymer is placed in a TGA furnace and heated at a constant

rate (e.g., 10°C/min) in a nitrogen or air atmosphere. The temperature at which a

significant weight loss occurs is recorded as the decomposition temperature.
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Tensile Properties - ASTM D638 / ISO 527-2:
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Principle: This test measures the force required to pull a specimen to its breaking point to

determine tensile strength, modulus, and elongation.[1][8]

Procedure: A dumbbell-shaped specimen is placed in the grips of a universal testing

machine. The specimen is pulled at a constant rate of crosshead displacement until it

fractures. A load cell measures the applied force, and an extensometer measures the

elongation.

Flexural Properties - ASTM D790 / ISO 178:

Principle: This test determines the bending properties of a material by placing a

rectangular specimen on two supports and applying a load to the center.[9][12][13]

Procedure: The specimen is placed on a three-point bending fixture in a universal testing

machine. A load is applied to the center of the specimen at a specified rate, causing it to

bend. The force and deflection are recorded to calculate flexural strength and modulus.

Physical and Chemical Property Testing
Water Absorption - ASTM D570:

Principle: This test measures the amount of water absorbed by a plastic specimen when

immersed in water under specified conditions.[14][15]

Procedure: A pre-weighed, dried specimen is immersed in distilled water at a controlled

temperature (e.g., 23°C) for a specified time (e.g., 24 hours). After immersion, the

specimen is removed, patted dry, and re-weighed. The percentage increase in weight is

reported as the water absorption.

Chemical Resistance - ASTM D543:

Principle: This practice covers the evaluation of the resistance of plastics to chemical

reagents.

Procedure: Specimens are immersed in various chemical reagents for a specified time

and temperature. Changes in weight, dimensions, appearance, and mechanical properties

are evaluated and compared to unexposed control specimens.
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Visualizations: Logical Relationships and Pathways
Polymer Comparison Workflow
The following diagram illustrates the logical workflow for comparing Bis(4-
allyloxyphenyl)sulfone with commercial high-temperature polymers.
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Caption: Workflow for benchmarking high-temperature polymers.

Curing Mechanism of Bis(4-allyloxyphenyl)sulfone
The diagram below illustrates the conceptual signaling pathway for the thermal curing of Bis(4-
allyloxyphenyl)sulfone, leading to a crosslinked polymer network.
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Caption: Curing pathway of Bis(4-allyloxyphenyl)sulfone.

Conclusion
Bis(4-allyloxyphenyl)sulfone, upon curing, is projected to be a high-performance thermoset

polymer with a thermal stability profile that could rival or even exceed that of high-end

thermoplastics like PEI and approach that of PEEK in certain aspects. Its rigid, crosslinked

structure is expected to provide excellent mechanical properties and broad chemical

resistance. However, it is imperative to underscore that the data presented for the cured Bis(4-
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allyloxyphenyl)sulfone are estimations. Rigorous experimental validation is necessary to

precisely quantify its performance characteristics and fully ascertain its position relative to

established commercial high-temperature polymers. The detailed experimental protocols

provided in this guide offer a standardized framework for such a validation effort. For

researchers and professionals seeking novel materials with superior high-temperature

performance, the thermoset derived from Bis(4-allyloxyphenyl)sulfone represents a

promising candidate for further investigation and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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